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Compound of Interest

Compound Name: Boc-N-Me-Phe-OH

Cat. No.: B558134

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-tert-butoxycarbonyl-N-methyl-L-
phenylalanine (Boc-N-methyl-L-phenylalanine), a crucial building block in modern peptide
synthesis and drug discovery. This document outlines its chemical structure, physicochemical
properties, and detailed experimental protocols for its synthesis and characterization.

Core Concepts and Structure

Boc-N-methyl-L-phenylalanine is a derivative of the natural amino acid L-phenylalanine. It
features two key modifications: a tert-butoxycarbonyl (Boc) protecting group on the alpha-
amino nitrogen and a methyl group also on the alpha-amino nitrogen. These modifications
impart unique properties beneficial for peptide synthesis. The N-methylation prevents the
formation of a hydrogen bond at this position, which can influence the conformation of the
resulting peptide and increase its resistance to enzymatic degradation. The Boc group is a
widely used acid-labile protecting group, allowing for controlled, stepwise peptide chain
elongation.[1][2]

The structure of Boc-N-methyl-L-phenylalanine is presented below.
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Boc-N-methyl-L-phenylalanine Structure
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Caption: Chemical structure of Boc-N-methyl-L-phenylalanine.

Physicochemical and Spectroscopic Data

The key physicochemical and spectroscopic properties of Boc-N-methyl-L-phenylalanine are
summarized in the tables below. This data is essential for its identification, characterization,
and use in synthetic protocols.
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Property Value Reference
Molecular Formula C15H21NO4 [2][3]
Molecular Weight 279.33 g/mol [2]
Appearance Off-white solid
Melting Point 168-170 °C
Boiling Point (Predicted) 405.0£ 34.0 °C
Density (Predicted) 1.146 + 0.06 g/cm3
pKa (Predicted) 3.90+£0.10
Solubility Ch.loroform (Slightly), Methanol
(Slightly)
Storage Conditions 2-8°C, Sealed in dry conditions
Technique Data Reference

H NMR (300 MHz, CDClIs)

0 (ppm) (main rotamers): 7.85
(bs, 1H, COOH), 7.30-7.17 (m,
5H, ArH), 4.84-4.62 (m, 1H, a-
CH), 3.28 (m, 1H, B-CH2), 3.11
(m, 1H, B-CHz), 2.75 (s, 3H,
NCHs), 1.39 (s, 9H, Boc-CHs)

CAS Number

37553-65-4

Experimental Protocols

The following sections detail the experimental procedures for the synthesis and

characterization of Boc-N-methyl-L-phenylalanine.

A common method for the synthesis of Boc-N-methyl-L-phenylalanine involves the protection of

N-methyl-L-phenylalanine with di-tert-butyl dicarbonate (Bocz0).

Materials:

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.chemimpex.com/products/02667
https://cymitquimica.com/products/TR-B391845/n-boc-n-methyl-l-phenylalanine/
https://www.chemimpex.com/products/02667
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e N-methyl-L-phenylalanine

e Dimethylformamide (DMF)

o Triethylamine (TEA)

» Di-tert-butyl dicarbonate (Bocz0)
» Nitrogen gas

Procedure:

Combine N-methyl-L-phenylalanine in dimethylformamide.

Add triethylamine and di-tert-butyl dicarbonate to the reaction mixture.

Stir the reaction mixture under a nitrogen atmosphere for 18 hours.

Filter the reaction mixture.

Remove the solvent in vacuo to yield the product.
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Synthesis Workflow for Boc-N-methyl-L-phenylalanine

Start: Combine N-methyl-L-phenylalanine
and Dimethylformamide

Add Triethylamine and
Di-tert-butyl dicarbonate
Stir under Nitrogen
for 18 hours
(Filter the reaction mixture)

(Remove solvent in vacuo)
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Caption: General workflow for the synthesis of Boc-N-methyl-L-phenylalanine.

The identity and purity of the synthesized Boc-N-methyl-L-phenylalanine can be confirmed
using various analytical techniques.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
chemical structure. The proton NMR spectrum should show characteristic peaks for the Boc
group (a singlet around 1.4 ppm), the N-methyl group (a singlet around 2.75 ppm), the
aromatic protons of the phenyl ring (multiplets between 7.17-7.30 ppm), and the alpha- and
beta-protons of the amino acid backbone.

e Mass Spectrometry (MS): Mass spectrometry is employed to confirm the molecular weight of
the compound (279.33 g/mol ).

e High-Performance Liquid Chromatography (HPLC): HPLC is utilized to determine the purity
of the final product.

Applications in Peptide Synthesis and Drug
Discovery

Boc-N-methyl-L-phenylalanine is a valuable building block in solid-phase peptide synthesis
(SPPS) and solution-phase peptide synthesis. Its incorporation into peptide sequences can
lead to several advantageous properties:

o Enhanced Proteolytic Stability: The N-methyl group can sterically hinder the approach of
proteases, thereby increasing the in vivo half-life of the peptide.

o Conformational Constraint: The presence of the N-methyl group restricts the conformational
flexibility of the peptide backbone, which can lead to higher receptor affinity and selectivity.

e Improved Membrane Permeability: N-methylation can increase the lipophilicity of a peptide,
potentially enhancing its ability to cross cell membranes.

These properties make Boc-N-methyl-L-phenylalanine a key component in the development of
peptide-based therapeutics with improved pharmacokinetic and pharmacodynamic profiles.

Peptides incorporating N-methylated amino acids can be designed to target a variety of
signaling pathways. For instance, they can act as agonists or antagonists for G-protein coupled
receptors (GPCRSs), which are involved in a vast array of physiological processes.
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Peptide-GPCR Signaling Pathway
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Caption: General signaling pathway involving a peptide ligand and a GPCR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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